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Compound of Interest

Compound Name:
Bis(2-cyanoethyl)

diisopropylphosphoramidite

Cat. No.: B043480 Get Quote

Essential Safety and Handling Guide for Bis(2-
cyanoethyl) diisopropylphosphoramidite
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Bis(2-cyanoethyl) diisopropylphosphoramidite (CAS

102690-88-0). Adherence to these protocols is essential for minimizing risk and ensuring a safe

laboratory environment.

Hazard Identification and Classification
Bis(2-cyanoethyl) diisopropylphosphoramidite is a hazardous chemical that requires

careful handling.[1][2] It is classified as toxic if swallowed, inhaled, or in contact with skin, and it

can cause serious skin and eye irritation.[1][2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if
swallowed[1][2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1][2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

| Serious Eye Damage/Eye Irritation | Category 2A | H319: Causes serious eye irritation[1][2][3]

|

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[3][4]

All personnel must be trained in the proper use and disposal of PPE.
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PPE Category Item Specification Purpose

Eye & Face Protection Safety Glasses

Conforming to EN166

standard, with side-

shields.[4]

Protects eyes from

splashes and vapors.

Face Shield

Recommended in

addition to safety

glasses where

splashing is a

significant risk.[5]

Hand Protection
Chemical-resistant

gloves

Nitrile or other

compatible material.

Inspect gloves before

use.

Prevents skin contact.

[3][4]

Body Protection Laboratory Coat
Standard, fully-

buttoned lab coat.

Protects skin and

personal clothing from

contamination.[4]

Protective Clothing

Impervious clothing to

prevent skin

exposure.

To be worn over

personal clothing.[5]

Respiratory Protection Respirator

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator.

Required when

working outside of a

fume hood or if

ventilation is

inadequate.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[3]
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Ensure that a safety shower and eyewash station are readily accessible and operational.

[5]

All handling of Bis(2-cyanoethyl) diisopropylphosphoramidite should be conducted in

a well-ventilated area, preferably inside a certified chemical fume hood.[4]

Donning PPE:

Put on a lab coat and any additional protective clothing.

Wear safety glasses with side shields and a face shield if necessary.

Don the appropriate chemical-resistant gloves.

Chemical Handling:

This substance is a liquid.[2]

Avoid direct contact with skin and eyes.[4]

Avoid breathing in any mists or vapors.[3][4]

Keep the container tightly closed when not in use.[4]

Do not eat, drink, or smoke in the work area.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4]

The recommended storage temperature is -20°C.[2]

Store locked up and away from incompatible materials such as strong oxidizing agents,

strong bases, and alcohols.[4][6]

Disposal Plan
Waste Collection:
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All waste materials, including empty containers and contaminated items, must be treated

as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container. The container must

be compatible with the chemical waste.[7]

Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in the designated hazardous

waste stream.

Non-disposable items that become contaminated should be decontaminated or disposed

of as hazardous waste. Take off all contaminated clothing immediately and wash it before

reuse.[4]

Final Disposal:

Arrange for the disposal of chemical waste through your institution's environmental health

and safety office or a licensed chemical waste disposal company.[5]

Do not pour chemical waste down the sink.[7]

Emergency Procedures: First-Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First-Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[3][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Consult a physician.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[3][4]

Visual Workflow and Logic Diagrams
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Caption: Workflow for safely handling Bis(2-cyanoethyl) diisopropylphosphoramidite.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b043480?utm_src=pdf-body-img
https://www.benchchem.com/product/b043480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identified Hazards

Required Personal Protective Equipment (PPE)

Toxic (Oral, Dermal, Inhalation)

Chemical Gloves Lab Coat / Protective Clothing Respirator

Skin Irritant Eye Irritant

Safety Glasses / Face Shield

Vapor/Mist Inhalation

Click to download full resolution via product page

Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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